
A Technical Guide to the Molecular Structure of
5-Ethyl-2,4-dimethylheptane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Ethyl-2,4-dimethylheptane

Cat. No.: B14553545 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
This document provides a comprehensive technical overview of the acyclic branched alkane 5-
Ethyl-2,4-dimethylheptane. It details the fundamental chemical identifiers, physicochemical

properties, and structural characteristics of the molecule. This guide is intended for researchers

and professionals requiring precise chemical data for applications in fields such as organic

synthesis, computational chemistry, and analytical sciences. While not a pharmacologically

active agent, its properties as a hydrocarbon are relevant for fuel science and as a reference

compound.

Chemical Identity and Properties
5-Ethyl-2,4-dimethylheptane is a saturated hydrocarbon and a structural isomer of undecane.

Its chemical identity and physical properties are summarized below. Data has been aggregated

from established chemical databases.

Chemical Identifiers
The following table outlines the key identifiers for 5-Ethyl-2,4-dimethylheptane.
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Identifier Value Source

IUPAC Name 5-Ethyl-2,4-dimethylheptane [1]

Molecular Formula C₁₁H₂₄ [1][2][3]

Molecular Weight 156.31 g/mol [1][2][3]

CAS Number 61868-26-6 [1][2]

InChI Key
RZHNOEUMKYRHIX-

UHFFFAOYSA-N
[1][3]

Canonical SMILES CCC(CC)C(C)CC(C)C [1][3]

Physicochemical Properties
This table presents the known and estimated physical and chemical properties of the

compound.

Property Value Source

Density 0.756 g/mL [3]

Boiling Point 176 °C (Predicted) [4]

Refractive Index 1.4215 (Predicted) [4]

Melting Point -57.06 °C (Estimated) [4]

Molecular Structure and Visualization
The structure of 5-Ethyl-2,4-dimethylheptane consists of a seven-carbon main chain

(heptane) with three alkyl substituents: two methyl groups at positions 2 and 4, and an ethyl

group at position 5. The numbering of the carbon backbone begins at the end that results in the

lowest possible locants for the substituent groups.

Structural Diagram
The following diagram illustrates the covalent bonding and connectivity of the atoms in 5-Ethyl-
2,4-dimethylheptane.
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Caption: 2D graph representation of 5-Ethyl-2,4-dimethylheptane.

Synthesis and Analysis Protocols
Specific, published experimental protocols for the de novo synthesis of 5-Ethyl-2,4-
dimethylheptane are not readily available. However, its structure is amenable to synthesis via

established organometallic methods for creating carbon-carbon bonds, which are standard in

organic chemistry.

General Experimental Protocol: Grignard Reaction
Approach
A common strategy for synthesizing highly branched alkanes involves the reaction of a

Grignard reagent with a suitable carbonyl compound (e.g., a ketone or ester) to form a tertiary

alcohol, followed by dehydration and hydrogenation.[5]

Workflow Diagram
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Step 1: C-C Bond Formation

Step 2: Dehydration

Step 3: Hydrogenation

Grignard Reagent + Ketone

Tertiary Alkoxide Intermediate

Nucleophilic Addition

Tertiary Alcohol

Aqueous Workup

Alkene Mixture

Acid-catalyzed
Elimination (e.g., H₃PO₄)

Branched Alkane
(Final Product)

Catalytic Hydrogenation
(e.g., Pd/C, H₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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